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Compound of Interest

Compound Name: Acetonitrile water

Cat. No.: B8633557 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the physicochemical properties of solvent mixtures is paramount for experimental design, data

interpretation, and process optimization. Acetonitrile-water mixtures are among the most

common binary solvent systems utilized in a vast array of scientific applications, including

reversed-phase chromatography, organic synthesis, electrochemistry, and drug formulation.

This technical guide provides a comprehensive overview of the core properties of acetonitrile-

water mixtures, presenting quantitative data in accessible tables, detailing experimental

protocols for property measurement, and illustrating key concepts with diagrams.

Physicochemical Properties
The properties of acetonitrile-water mixtures are highly dependent on the composition and

temperature. The interactions between acetonitrile and water molecules, primarily hydrogen

bonding and dipole-dipole interactions, lead to non-ideal behavior, which is reflected in the

variation of their physical properties.

Table 1: Density of Acetonitrile-Water Mixtures at 25°C
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Mole Fraction of Acetonitrile (χ_ACN) Density (g/cm³)

0.000 0.9971

0.100 0.9735

0.200 0.9431

0.300 0.9103

0.400 0.8776

0.500 0.8462

0.600 0.8172

0.700 0.7918

0.800 0.7708

0.900 0.7548

1.000 0.7767[1]

Table 2: Viscosity of Acetonitrile-Water Mixtures at 25°C
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Mole Fraction of Acetonitrile (χ_ACN) Viscosity (cP)

0.000 0.890

0.100 1.223

0.200 1.306

0.300 1.235

0.400 1.091

0.500 0.925

0.600 0.762

0.700 0.618

0.800 0.501

0.900 0.409

1.000 0.346[1]

Note: Viscosity exhibits a maximum at a mole fraction of acetonitrile of approximately 0.2,

indicating strong intermolecular interactions at this composition.

Table 3: Static Dielectric Constant of Acetonitrile-Water
Mixtures at 25°C[2][3]
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Mole Fraction of Acetonitrile (χ_ACN) Dielectric Constant (ε)

0.000 78.54

0.100 72.10

0.200 65.90

0.300 60.10

0.400 54.80

0.500 50.10

0.600 46.00

0.700 42.50

0.800 39.60

0.900 37.30

1.000 35.90

Table 4: Surface Tension of Acetonitrile-Water Mixtures
at 298.15 K[4]

Mole Fraction of Acetonitrile (χ_ACN) Surface Tension (mN/m)

0.0000 72.03

0.0499 53.64

0.1025 45.83

0.2011 37.52

0.3008 33.15

0.5000 29.58

0.6991 27.53

0.8998 26.51

1.0000 28.91
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Table 5: Refractive Index (n_D) of Acetonitrile-Water
Mixtures at 25°C[5]

Mole Fraction of Acetonitrile (χ_ACN) Refractive Index (n_D)

0.00 1.3325

0.05 1.3350

0.10 1.3375

0.20 1.3410

0.30 1.3430

0.40 1.3440

0.50 1.3445

0.60 1.3440

0.70 1.3430

0.80 1.3415

0.90 1.3390

1.00 1.3416

Phase Behavior
Acetonitrile and water are completely miscible at ambient temperature and pressure.[2]

However, their mixtures exhibit complex phase behavior under different conditions, including

the formation of azeotropes and phase separation at low temperatures or upon the addition of

salts.

Vapor-Liquid Equilibrium (VLE)
Acetonitrile and water form a minimum-boiling azeotrope. At atmospheric pressure (1 atm), the

azeotrope boils at approximately 76.5°C and has a composition of about 83.7% acetonitrile by

mole fraction. The VLE data is crucial for designing distillation processes for solvent separation

and recycling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2015/ra/c5ra13639c/unauth
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8633557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vapor-Liquid Equilibrium of Acetonitrile-Water at 1 atm

Vapor-Liquid Equilibrium of Acetonitrile-Water at 1 atm
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Caption: Conceptual Vapor-Liquid Equilibrium Diagram for Acetonitrile-Water.

Liquid-Liquid Equilibrium (LLE)
While miscible under normal conditions, acetonitrile-water mixtures can undergo phase

separation at low temperatures, forming a water-rich phase and an acetonitrile-rich phase.[3]

This behavior is influenced by the composition of the mixture. The upper critical solution

temperature (UCST) is the temperature above which the two liquids are completely miscible in

all proportions.

Solid-Liquid Equilibrium (SLE)
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The solid-liquid phase diagram of acetonitrile-water mixtures shows the freezing points of the

mixtures.[3] The diagram is characterized by a eutectic point, which is the composition and

temperature at which the liquid mixture freezes to form a solid mixture of the two components.

Spectroscopic Properties
Spectroscopic analysis provides insights into the molecular interactions and structural

organization of acetonitrile-water mixtures.

Raman Spectroscopy: Studies on the C≡N stretching band of acetonitrile in water mixtures

reveal changes in the local environment of the acetonitrile molecules.[2][4] The band shape

and position are sensitive to hydrogen bonding interactions with water molecules.[2][4]

NMR Spectroscopy:1H NMR studies of water-acetonitrile mixtures show that the chemical

shift of the water proton is dependent on the composition, providing information about the

extent of hydrogen bonding between water molecules and between water and acetonitrile

molecules.[5][6] These studies suggest the existence of different structural regions within the

mixture as the composition is varied.[5][6]

Infrared (IR) Spectroscopy: IR spectroscopy, particularly in the O-H stretching region of

water, is used to investigate the hydrogen-bonding network in the mixtures.[7] The results

indicate a monotonic decrease in water-water hydrogen bonds as the acetonitrile

concentration increases.[7]

Experimental Protocols
Accurate measurement of the physicochemical properties of acetonitrile-water mixtures is

crucial for their effective application. Below are detailed methodologies for key experiments.

Experimental Workflow for Property Measurement
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Sample Preparation

Property Measurements

Data Analysis

Start: High Purity Acetonitrile & Deionized Water

Prepare mixtures of varying compositions by weight or volume

Allow mixtures to thermally equilibrate to the desired temperature

Measure Density using a Pycnometer or Vibrating Tube Densitometer Measure Viscosity using an Ubbelohde or Cannon-Fenske Viscometer Measure Dielectric Constant using a Capacitance Cell Measure Surface Tension using the Du Noüy Ring Method or Pendant Drop Method Measure Refractive Index using an Abbe Refractometer

Record multiple readings for each composition and temperature

Calculate mean values and standard deviations

Correlate properties with composition and temperature

End: Tabulated and Graphed Data

Click to download full resolution via product page

Caption: General experimental workflow for measuring physicochemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b8633557?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8633557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Density Measurement
Method: Pycnometry

Calibration: Clean and dry a pycnometer of known volume. Weigh the empty pycnometer. Fill

it with deionized water of a known temperature and weigh it again. Calculate the exact

volume of the pycnometer using the known density of water at that temperature.

Measurement: Empty and dry the pycnometer. Fill it with the acetonitrile-water mixture of

interest at the same temperature. Weigh the filled pycnometer.

Calculation: The density of the mixture is calculated by dividing the mass of the mixture

(mass of filled pycnometer minus mass of empty pycnometer) by the calibrated volume of

the pycnometer.

Viscosity Measurement
Method: Ubbelohde Viscometer

Preparation: Clean and dry the Ubbelohde viscometer. Pipette a known volume of the

acetonitrile-water mixture into the viscometer.

Equilibration: Place the viscometer in a constant temperature water bath and allow it to

equilibrate for at least 15-20 minutes.

Measurement: Using a pipette bulb, draw the liquid up through the capillary tube to above

the upper timing mark. Release the pressure and allow the liquid to flow down. Start a

stopwatch when the meniscus passes the upper timing mark and stop it when it passes the

lower timing mark. Repeat this measurement at least three times.

Calculation: The kinematic viscosity is calculated using the equation ν = C * t, where C is the

viscometer constant and t is the average flow time. The dynamic viscosity (η) is then

calculated by multiplying the kinematic viscosity by the density of the mixture (η = ν * ρ). The

viscometer constant (C) is determined by performing the same procedure with a liquid of

known viscosity (e.g., water).

Dielectric Constant Measurement
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Method: Capacitance Measurement

Instrumentation: A thermostated cylindrical capacitance cell connected to a capacitance

meter is used.[8]

Calibration: The capacitance meter system is calibrated by measuring the capacitances of

pure solvents with well-known dielectric constants at various temperatures (e.g., water,

methanol, pure acetonitrile).[8]

Measurement: The capacitance of the cell filled with the acetonitrile-water mixture is

measured at the desired temperature.

Calculation: The dielectric constant of the mixture is determined from the measured

capacitance relative to the calibrated values.

Applications in Research and Development
The unique and tunable properties of acetonitrile-water mixtures make them indispensable in

various scientific fields.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): Acetonitrile-water is

a widely used mobile phase in RP-HPLC. The ability to precisely control the polarity of the

mobile phase by varying the acetonitrile-to-water ratio allows for the efficient separation of a

wide range of analytes. The low viscosity and UV transparency of these mixtures are also

advantageous.

Electrochemistry: The dielectric constant of the mixture influences the solubility and

dissociation of electrolytes, as well as the rates of electrochemical reactions. The wide

electrochemical window of acetonitrile makes these mixtures suitable for various

electrochemical studies.

Organic Synthesis: Acetonitrile-water mixtures can serve as a reaction medium for various

organic reactions, particularly those involving both polar and non-polar reactants. The

miscibility with a wide range of organic solvents and water makes it a versatile solvent

system.[2]
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Drug Development: In drug formulation, understanding the solubility and stability of active

pharmaceutical ingredients (APIs) in different solvent systems is critical. Acetonitrile-water

mixtures are often used in pre-formulation studies to characterize the properties of drug

candidates.

Logical Relationship of Properties
The physicochemical properties of acetonitrile-water mixtures are interconnected. For instance,

changes in intermolecular forces with composition affect both viscosity and surface tension.

Mixture Composition
(χ_ACN)

Intermolecular Forces
(H-bonding, dipole-dipole)

Temperature

Density Viscosity Dielectric Constant Surface Tension Refractive Index

Application Performance
(e.g., Chromatographic Separation)
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Caption: Interrelationship of physicochemical properties of acetonitrile-water mixtures.

This technical guide provides a foundational understanding of the key properties of acetonitrile-

water mixtures. For specific applications, it is recommended to consult the primary literature for

more detailed data and advanced characterization techniques.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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